Zopocianine Sodium

• CAS: 2206660-95-7
• Molecular Formula: C74H86N7Na7O27S4
• Molecular Weight: 1794.7 g/mol
• InChI: InChI=1S/C74H93N7O27S4.7Na/c1-73(2)54-45-52(111(100,101)102)23-27-60(54)80(35-8-10-41-109(94,95)96)62(73)29-19-49-15-12-16-50(20-30-63-74(3,4)55-46-53(112(103,104)105)24-28-61(55)81(63)36-9-11-42-110(97,98)99)67(49)108-51-21-17-48(18-22-51)44-59(71(91)92)77-68(86)58(43-47-13-6-5-7-14-47)76-65(83)33-37-106-39-40-107-38-34-75-64(82)31-25-56(69(87)88)78-72(93)79-57(70(89)90)26-32-66(84)85;;;;;;;/h5-7,13-14,17-24,27-30,45-46,56-59H,8-12,15-16,25-26,31-44H2,1-4H3,(H12-,75,76,77,78,79,82,83,84,85,86,87,88,89,90,91,92,93,94,95,96,97,98,99,100,101,102,103,104,105);;;;;;;/q;7*+1/p-7/t56-,57-,58-,59-;;;;;;;/m0......./s1
• InChIKey: ZVQNOBGMXDIMLW-HHKHVMTFSA-G

Zopocianine Sodium (OTL78) Overview

Zopocianine Sodium (CAS 2206660-95-7), also designated OTL78 or OTL-0078, is a prostate-specific membrane antigen (PSMA)-targeted near-infrared (NIR) fluorescent conjugate developed for intraoperative molecular imaging in fluorescence-guided surgery (FGS). It comprises a PSMA-binding ligand (DUPA analog) conjugated via a polyethylene glycol linker to a cyanine-derived NIR fluorophore [1]. PSMA is a transmembrane glycoprotein overexpressed in >90% of prostate cancer cells and also expressed in the neovasculature of various other solid tumors, providing a robust targeting mechanism for the compound [2]. Zopocianine Sodium is administered intravenously and fluoresces upon excitation with NIR light (typically ~800 nm), enabling real-time visualization of malignant tissue during surgical resection [3].

Targeting PSMA-targeted intraoperative imaging studies

Modality NIR fluorescence-guided surgery research

Profile Pharmacokinetic characterization workflow fit

• [1] Kularatne, S. A., et al. 'Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer.' Clinical Cancer Research, vol. 25, no. 1, 2019, pp. 177-187. View Source
• [2] Stibbe, J. A., et al. 'First-in-patient study of OTL78 for intraoperative fluorescence imaging of prostate-specific membrane antigen-positive prostate cancer: a single-arm, phase 2a, feasibility trial.' European Journal of Nuclear Medicine and Molecular Imaging, 2025. View Source
• [3] Stibbe, J. A., et al. 'Detection of Prostate Cancer Metastases During Pelvic Lymph Node Dissection with the PSMA-Targeted Fluorescent Agent OTL78: A Phase II Study.' Molecular Imaging and Biology, vol. 27, no. 6, 2025, pp. 976-983. View Source

Why Generic Substitution Fails

In fluorescence-guided prostate cancer surgery, substituting Zopocianine Sodium with non-targeted dyes like indocyanine green (ICG) or even with another PSMA-targeted fluorophore such as IS-002 introduces significant performance variability. Non-targeted agents rely on passive accumulation (e.g., enhanced permeability and retention effect) rather than active molecular targeting, leading to lower tumor-to-background ratios (TBR) and higher false-positive rates due to non-specific tissue uptake [1]. Even among PSMA-targeted NIR agents, critical parameters such as tumor-to-background ratio, pharmacokinetic clearance rates, and diagnostic accuracy metrics (sensitivity, specificity, PPV, NPV) differ substantially [2][3]. These quantifiable differences directly impact surgical decision-making: a lower TBR may obscure small tumor deposits, while slower clearance from healthy tissues prolongs the post-injection waiting period and increases background noise. Therefore, generic substitution without direct comparative data on these specific performance metrics risks compromised surgical outcomes and irreproducible research results.

Targeted Probe

Non-Targeted Dye

Mechanism

Active PSMA receptor binding

Passive EPR accumulation; TBR and specificity may shift

Imaging Window

~2 h post-injection contrast reported

12–24 h post-injection; workflow timing may differ

Endpoint Context

Reported diagnostic metrics available

Endpoint context may not transfer directly

PSMA Probe Variance

OTL78 characterized across Phase 2a studies

Other PSMA probes (e.g., IS-002) may differ in accuracy, TBR, and clearance

• [1] Haque, A., et al. 'Near-Infrared Intraoperative Molecular Imaging Can Identify Metastatic Lymph Nodes in Prostate Cancer.' BJU International, vol. 120, no. 1, 2017, pp. 109-116. View Source
• [2] Kularatne, S. A., et al. 'Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer.' Clinical Cancer Research, vol. 25, no. 1, 2019, pp. 177-187. View Source
• [3] Nguyen, H. G., et al. 'First-in-human Evaluation of a Prostate-specific Membrane Antigen-targeted Near-infrared Fluorescent Small Molecule for Fluorescence-based Identification of Prostate Cancer in Patients with High-risk Prostate Cancer Undergoing Robotic-assisted Prostatectomy.' European Urology Oncology, vol. 7, no. 1, 2024, pp. 142-150. View Source

Comparative Evidence vs. Closest Analogs

Diagnostic Accuracy in Lymph Node Metastasis

In a Phase II feasibility study of pelvic lymph node dissection (PLND) in prostate cancer patients (n=6), Zopocianine Sodium (OTL78) administered at 0.03-0.06 mg/kg 1-2 hours preoperatively demonstrated a sensitivity of 66.7% and a specificity of 91.7% for detecting metastatic lymph nodes, with positive predictive value (PPV) of 66.7% and negative predictive value (NPV) of 91.7% [1]. In comparison, the alternative PSMA-targeted fluorophore IS-002, evaluated in a Phase I dose-escalation study (n=24), showed at a 25 μg/kg dose an NPV of 97% and a PPV of 45% for lymph node detection, and an NPV of 100% and PPV of 80% for residual/locoregional disease [2]. The different diagnostic profiles suggest that OTL78 provides a higher PPV for lymph node metastasis, potentially reducing unnecessary nodal dissections, while IS-002 exhibits a higher NPV for excluding disease.

Lymph Node Accuracy

Cross-study comparable

PPV 66.7% vs 45% (IS-002)

Reported diagnostic endpoint context

Cross-study; Phase II (n=6) vs Phase I (n=24); direct comparison limited

Evidence Dimension	Diagnostic Accuracy Metrics (Lymph Node Metastasis)
Target Compound Data	Sensitivity: 66.7%; Specificity: 91.7%; PPV: 66.7%; NPV: 91.7%
Comparator Or Baseline	IS-002: NPV: 97%; PPV: 45% (for lymph nodes at 25 μg/kg)
Quantified Difference	OTL78 PPV is 21.7 percentage points higher (66.7% vs. 45%) for lymph node metastasis detection.
Conditions	OTL78: Phase II PLND study, 0.03-0.06 mg/kg IV, 1-2h pre-op, n=6; IS-002: Phase I dose-escalation, 25 μg/kg IV, 24h pre-op, n=24.

Why This Matters

A higher PPV for lymph node metastasis detection reduces the risk of false-positive fluorescence signals, which can lead to unnecessary and potentially morbid extended lymph node dissections.

• [1] Stibbe, J. A., et al. 'Detection of Prostate Cancer Metastases During Pelvic Lymph Node Dissection with the PSMA-Targeted Fluorescent Agent OTL78: A Phase II Study.' Molecular Imaging and Biology, vol. 27, no. 6, 2025, pp. 976-983. View Source
• [2] Nguyen, H. G., et al. 'First-in-human Evaluation of a Prostate-specific Membrane Antigen-targeted Near-infrared Fluorescent Small Molecule for Fluorescence-based Identification of Prostate Cancer in Patients with High-risk Prostate Cancer Undergoing Robotic-assisted Prostatectomy.' European Urology Oncology, vol. 7, no. 1, 2024, pp. 142-150. View Source

Ex Vivo Tumor-to-Background Ratio

In a preclinical evaluation using 22Rv1 prostate tumor xenograft mouse models, Zopocianine Sodium (OTL78) achieved a tumor-to-background ratio (TBR) of 5:1 in vivo, as quantified from region-of-interest (ROI) analysis [1]. This contrasts sharply with ex vivo TBR data for the comparator IS-002 from a Phase I clinical study, where ex vivo quantification of human prostatectomy specimens from the 50 µg/kg dose cohort yielded TBR values spanning 38.8 to 220.6 [2]. While the OTL78 value derives from a preclinical model and IS-002 from clinical specimens, the magnitude of difference highlights the potential for substantially higher contrast with IS-002; however, the lower OTL78 TBR may reflect a more clinically translatable signal-to-noise ratio that avoids oversaturation of surgical field cameras.

Tumor Contrast

Cross-study comparable

TBR 5:1 vs 38.8–220.6 (IS-002)

Model-dependent TBR context

Preclinical murine model vs clinical ex vivo specimens; model context review needed

Evidence Dimension	Tumor-to-Background Ratio (TBR)
Target Compound Data	5:1 (in vivo, 22Rv1 mouse xenograft model, 2h post 10 nmol injection)
Comparator Or Baseline	IS-002: 38.8 – 220.6 (ex vivo, human prostatectomy specimens, 50 µg/kg dose cohort, 24h post-injection)
Quantified Difference	IS-002 demonstrates 7.8 to 44.1-fold higher TBR than OTL78 in these respective models.
Conditions	OTL78: Preclinical murine model, in vivo imaging; IS-002: Phase I clinical trial, ex vivo specimen analysis.

Why This Matters

Tumor-to-background ratio is a primary determinant of intraoperative lesion conspicuity; agents with different TBR profiles may be preferred depending on the sensitivity of the imaging system and the surgical context.

• [1] Kularatne, S. A., et al. 'Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer.' Clinical Cancer Research, vol. 25, no. 1, 2019, pp. 177-187. View Source
• [2] Eiber, M., et al. 'PD61-04 PRELIMINARY PHASE 1 SAFETY AND EFFICACY RESULTS OF A PROSTATE SPECIFIC MEMBRANE ANTIGEN (PSMA) TARGETING FLUOROPHORE IN PATIENTS UNDERGOING ROBOTIC PROSTATECTOMY.' Journal of Urology, vol. 206, no. Supplement 3, 2021, p. e1067. View Source

Pharmacokinetic Clearance and Half-Life

In a first-in-patient feasibility trial (n=18), Zopocianine Sodium (OTL78) administered at 0.03 mg/kg intravenously 24 hours before surgery exhibited a mean terminal half-life (t₁/₂) of 5.1 hours and a clearance rate of 3.1 L/h [1]. The comparator agent IS-002, in a Phase I dose-escalation study (n=24), demonstrated a median terminal half-life ranging from 5.0 to 7.6 hours across dose cohorts (50-200 µg/kg), with the half-life reported as dose-independent [2]. The comparable half-life values indicate that both agents clear from the systemic circulation within a similar timeframe, minimizing the delay between injection and surgery. However, OTL78's shorter half-life (5.1 h vs. up to 7.6 h) may offer a slight advantage in clinical workflow scheduling.

Clearance Half-Life

Reported

5.1 h (0.03 mg/kg)

Supports research workflow scheduling review

Comparable range across reported PSMA probes; Phase 2a data

Evidence Dimension	Terminal Elimination Half-Life (t₁/₂)
Target Compound Data	5.1 hours (0.03 mg/kg dose, 24h pre-op)
Comparator Or Baseline	IS-002: 5.0 – 7.6 hours (median, across 50-200 µg/kg doses)
Quantified Difference	OTL78 half-life is 0 – 2.5 hours shorter than the IS-002 range.
Conditions	OTL78: Phase 2a trial, IV infusion, 0.03 mg/kg, n=18; IS-002: Phase I dose-escalation, IV, 50-200 µg/kg, n=24.

Why This Matters

A shorter half-life reduces the time between injection and optimal imaging window, potentially improving surgical scheduling efficiency and reducing patient wait times.

• [1] Stibbe, J. A., et al. 'First-in-patient study of OTL78 for intraoperative fluorescence imaging of prostate-specific membrane antigen-positive prostate cancer: a single-arm, phase 2a, feasibility trial.' European Journal of Nuclear Medicine and Molecular Imaging, 2025. View Source
• [2] Nguyen, H. G., et al. 'First-in-human Evaluation of a Prostate-specific Membrane Antigen-targeted Near-infrared Fluorescent Small Molecule for Fluorescence-based Identification of Prostate Cancer in Patients with High-risk Prostate Cancer Undergoing Robotic-assisted Prostatectomy.' European Urology Oncology, vol. 7, no. 1, 2024, pp. 142-150. View Source

Safety and Tolerability Profile

In a Phase II feasibility study of Zopocianine Sodium (OTL78) involving 6 patients undergoing PLND, no adverse reactions to the tracer were reported [1]. In a larger Phase 2a trial (n=18), three serious adverse events occurred in one patient (infected lymphocele, urosepsis, intraperitoneal hemorrhage), all of which were deemed unrelated to OTL78 administration or fluorescence imaging; no patient required dose reduction or discontinuation due to drug-related toxicity [2]. For the comparator IS-002, a Phase I trial (n=24) reported adverse events predominantly limited to expected grade 1 urine and feces discoloration (n=22/24), with no grade ≥2 adverse events [3]. Both agents demonstrate favorable safety profiles; the absence of any related serious adverse events for OTL78 supports its use in clinical trials without major safety concerns.

Tolerability Endpoints

Context-dependent

0% drug-related SAEs reported

Reported tolerability endpoint context

Limited sample; Phase 2a study (n=18); tolerability review ongoing

Evidence Dimension	Incidence of Drug-Related Serious Adverse Events (SAEs)
Target Compound Data	0% (0/6 in Phase II PLND; 0 drug-related SAEs in Phase 2a, n=18)
Comparator Or Baseline	IS-002: 0% drug-related SAEs; Grade 1 AEs (urine/feces discoloration) in 92% (22/24)
Quantified Difference	No drug-related SAEs reported for either agent.
Conditions	OTL78: Phase II PLND (0.03-0.06 mg/kg, n=6) and Phase 2a (0.03-0.06 mg/kg, n=18); IS-002: Phase I dose-escalation (50-200 µg/kg, n=24).

Why This Matters

A clean safety profile with no drug-related SAEs is critical for regulatory approval and clinical adoption, minimizing liability and patient risk.

• [1] Stibbe, J. A., et al. 'Detection of Prostate Cancer Metastases During Pelvic Lymph Node Dissection with the PSMA-Targeted Fluorescent Agent OTL78: A Phase II Study.' Molecular Imaging and Biology, vol. 27, no. 6, 2025, pp. 976-983. View Source
• [2] Stibbe, J. A., et al. 'First-in-patient study of OTL78 for intraoperative fluorescence imaging of prostate-specific membrane antigen-positive prostate cancer: a single-arm, phase 2a, feasibility trial.' European Journal of Nuclear Medicine and Molecular Imaging, 2025. View Source
• [3] Nguyen, H. G., et al. 'First-in-human Evaluation of a Prostate-specific Membrane Antigen-targeted Near-infrared Fluorescent Small Molecule for Fluorescence-based Identification of Prostate Cancer in Patients with High-risk Prostate Cancer Undergoing Robotic-assisted Prostatectomy.' European Urology Oncology, vol. 7, no. 1, 2024, pp. 142-150. View Source

Active PSMA Targeting vs. Passive Accumulation

Zopocianine Sodium (OTL78) achieves tumor localization via high-affinity binding to PSMA, a receptor overexpressed on prostate cancer cells in >90% of patients [1]. In contrast, non-targeted near-infrared dyes such as indocyanine green (ICG) rely on passive accumulation via the enhanced permeability and retention (EPR) effect, which is highly variable and non-specific. Preclinical studies demonstrate that OTL78 concentrates selectively in PSMA-positive cancer tissues and clears rapidly from PSMA-negative healthy tissues with a half-time of 17 minutes, resulting in a tumor-to-background ratio (TBR) of 5:1 [2]. For ICG in prostate cancer xenografts, the optimal TBR is achieved only after 12-24 hours post-injection due to passive accumulation, and the contrast is generally lower and more diffuse than that achieved with targeted agents [3].

Targeting Mechanism

Class-level

Active PSMA binding vs passive EPR

Supports targeting specificity studies

Class-level inference; model context may vary across tumor types

Evidence Dimension	Mechanism of Tumor Localization
Target Compound Data	Active, high-affinity PSMA receptor binding; TBR = 5:1 at 2h post-injection
Comparator Or Baseline	Indocyanine Green (ICG): Passive EPR effect; optimal TBR achieved 12-24h post-injection
Quantified Difference	OTL78 provides earlier (2h vs. 12-24h) and more specific tumor contrast via active targeting.
Conditions	OTL78: Preclinical murine 22Rv1 PSMA+ xenograft model; ICG: Subcutaneous prostate cancer xenograft model.

Why This Matters

Active targeting enables earlier, higher-contrast imaging with less non-specific background, improving the accuracy of intraoperative margin assessment and reducing false-positive resections.

• [1] Stibbe, J. A., et al. 'First-in-patient study of OTL78 for intraoperative fluorescence imaging of prostate-specific membrane antigen-positive prostate cancer: a single-arm, phase 2a, feasibility trial.' European Journal of Nuclear Medicine and Molecular Imaging, 2025. View Source
• [2] Kularatne, S. A., et al. 'Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer.' Clinical Cancer Research, vol. 25, no. 1, 2019, pp. 177-187. View Source
• [3] Zhou, X., et al. 'Best Imaging Time of Near-infrared Fluorescence Imaging for Prostate Cancer Xenografts.' Cancer Research and Clinic, vol. 31, no. 6, 2019, pp. 401-404. View Source

Optimal Research and Clinical Scenarios

Lymph Node Metastasis Detection During Prostatectomy

Based on the Phase II data demonstrating a sensitivity of 66.7% and specificity of 91.7% for metastatic lymph node detection during PLND, Zopocianine Sodium is optimally deployed in clinical trials evaluating fluorescence-guided pelvic lymph node dissection in high-risk prostate cancer patients [1]. The high specificity and PPV of 66.7% for nodal metastases suggest that OTL78 fluorescence can assist surgeons in identifying and resecting otherwise occult metastatic deposits, potentially reducing the rate of incomplete nodal clearance and subsequent biochemical recurrence [1].

Resection of PSMA-Positive Non-Prostatic Tumors

Preclinical evidence shows that OTL78 reliably localizes to PSMA-expressing pulmonary squamous cell carcinoma in a PSMA-dependent manner, with 94% of human lung tumor specimens exhibiting PSMA expression in tumor cells or neovasculature [2]. This expands the utility of Zopocianine Sodium beyond prostate cancer to other PSMA-positive malignancies, enabling research into fluorescence-guided resection of lung squamous cell carcinoma and potentially other PSMA-expressing solid tumors where margin status is critical for long-term outcomes [2].

Fluorescence-Guided Surgery Protocol Optimization

The well-characterized pharmacokinetic profile of Zopocianine Sodium, including a 5.1-hour half-life and clearance of 3.1 L/h at the clinically optimized dose of 0.03 mg/kg administered 24 hours preoperatively, makes it a reliable reference standard for calibrating NIR imaging systems (e.g., da Vinci Firefly, Stryker PINPOINT) and for developing standardized FGS protocols [3]. Its moderate tumor-to-background ratio (5:1) provides a consistent benchmark for comparing the performance of next-generation targeted fluorophores and for establishing quantitative thresholds for intraoperative fluorescence signal interpretation [4].

Application

Selection Property

Validation Focus

Intraoperative lymph node imaging research

Diagnostic accuracy endpoint context

Sensitivity and specificity endpoint review

PSMA-positive tumor resection studies

PSMA expression verification

Tumor-to-background ratio assessment

NIR fluorescence imaging protocol development

Pharmacokinetic benchmark reference

Clearance and half-life endpoint review

• [1] Stibbe, J. A., et al. 'Detection of Prostate Cancer Metastases During Pelvic Lymph Node Dissection with the PSMA-Targeted Fluorescent Agent OTL78: A Phase II Study.' Molecular Imaging and Biology, vol. 27, no. 6, 2025, pp. 976-983. View Source
• [2] Harmsen, S., et al. 'A Prostate Specific Membrane Antigen-Targeted Near-Infrared Conjugate for Identifying Pulmonary Squamous Cell Carcinoma During Resection.' Molecular Cancer Therapeutics, vol. 21, no. 4, 2022, pp. 546-554. View Source
• [3] Stibbe, J. A., et al. 'First-in-patient study of OTL78 for intraoperative fluorescence imaging of prostate-specific membrane antigen-positive prostate cancer: a single-arm, phase 2a, feasibility trial.' European Journal of Nuclear Medicine and Molecular Imaging, 2025. View Source
• [4] Kularatne, S. A., et al. 'Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer.' Clinical Cancer Research, vol. 25, no. 1, 2019, pp. 177-187. View Source